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Compound of Interest

Compound Name: Resorcinomycin B

Cat. No.: B025057

Resorcinomycin B (C13H18N405): A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Resorcinomycin B is a naturally occurring antibiotic with the molecular formula C13H18N405.
Isolated from Streptoverticillium roseoverticillatum, it belongs to a class of N-acyl-amino acids
characterized by a guanidino group and a dihydroxy-phenyl moiety. While its structural analog,
Resorcinomycin A, has been studied for its antimycobacterial properties, specific biological
data and detailed mechanistic studies on Resorcinomycin B are limited in current scientific
literature. This technical guide provides a comprehensive overview of the known information on
Resorcinomycin B, including its chemical properties and isolation. In areas where specific
data for Resorcinomycin B is unavailable, information from its closely related analog,
Resorcinomycin A, is presented to offer potential insights, with the clear delineation that these
are extrapolations.

Chemical and Physical Properties

Resorcinomycin B is a water-soluble, amphoteric substance. Its structure has been
determined by elemental analysis, mass spectrometry, and NMR spectrometry.

Table 1: Physicochemical Properties of Resorcinomycin B
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Property Value Source
Molecular Formula C13H18N405 [1]
Molecular Weight 310.31 g/mol Calculated

N-[(S)-alpha-guanidino-3,5-

IUPAC Name dihydroxy-4-ethylphenylacetyl]-  [1]
glycine

CAS Number 100234-69-3

Appearance Not Reported

Solubility Water-soluble [1]

Isolation Protocol

Resorcinomycin A and B are isolated from the culture broth of Streptoverticillium
roseoverticillatum. The general workflow for their isolation is outlined below.

Experimental Protocol: Isolation of Resorcinomycins

 Cultivation:Streptoverticillium roseoverticillatum is cultured in a suitable fermentation
medium.

e Harvesting: The culture broth is harvested and centrifuged to separate the supernatant from
the mycelium.

o Adsorption Chromatography: The supernatant is passed through a column of Amberlite IRC-
50 (H+ form) or a similar cation exchange resin.

o Elution: The column is washed with water and then eluted with dilute hydrochloric acid.

o Neutralization and Adsorption: The eluate is neutralized and then passed through a column
of Amberlite IRA-68 (OH- form) or a similar anion exchange resin.

e Elution: The column is washed with water and then eluted with dilute hydrochloric acid.
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» Desalting and Lyophilization: The eluate is desalted using a suitable method and then
lyophilized to obtain a crude powder of Resorcinomycins A and B.

e Separation: The individual compounds are separated by high-performance liquid
chromatography (HPLC).

Fermentation and Harvesting

Separation

Purification

[ H ]—»@—» Lyophilization Crude Product

Click to download full resolution via product page
Caption: General workflow for the isolation of Resorcinomycins.

Biological Activity

While Resorcinomycin B is classified as an antibiotic, specific quantitative data on its
antimicrobial activity is not readily available in the published literature.[1] However, its structural
analog, Resorcinomycin A, has demonstrated notable activity against Mycobacterium species.

Table 2: In Vitro Antimycobacterial Activity of Resorcinomycin A
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Organism MIC (pg/mL)
Mycobacterium tuberculosis H37Rv 3.13
Mycobacterium kansasii 1.56
Mycobacterium marinum 0.78
Mycobacterium avium 25
Mycobacterium intracellulare 50

Data for Resorcinomycin A is presented as a reference due to the lack of specific data for
Resorcinomycin B.

Resorcinomycin A was found to be inactive against Gram-negative and most Gram-positive
bacteria, suggesting a degree of selectivity in its action.[2] It is plausible that Resorcinomycin
B shares a similar spectrum of activity, though this requires experimental verification.

Mechanism of Action (Hypothesized)

The precise mechanism of action for Resorcinomycin B has not been elucidated. However,
based on its chemical structure, a plausible hypothesis can be formulated. The presence of the
guanidino group, which is cationic at physiological pH, and the phenolic hydroxyl groups
suggests that Resorcinomycin B may interact with and disrupt the bacterial cell membrane.

Many antimicrobial peptides and small molecules with these functional groups exert their
effects through the following mechanisms:

 Membrane Disruption: The cationic guanidino group can interact with the negatively charged
components of the bacterial cell membrane, such as phospholipids and teichoic acids. This
interaction can lead to membrane depolarization, pore formation, and ultimately, cell lysis.

« Inhibition of Intracellular Processes: Following membrane translocation, the molecule could
potentially interfere with essential intracellular processes such as DNA replication,
transcription, or protein synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b025057#molecular-formula-of-resorcinomycin-b-
c13h18n405]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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